Cas no 84547-86-4 (4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid)

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid structure
84547-86-4 structure
Product Name:4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:84547-86-4
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD00463988
CID:720279
PubChem ID:536013
Update Time:2024-10-26

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-methyl-
    • 4-bromo-1-methylpyrazole-3-carboxylic acid
    • C5H5BrN2O2
    • LEEPGDCCHVRYHK-UHFFFAOYSA-N
    • PubChem16814
    • ChemDiv2_002212
    • HMS1375E12
    • SBB000441
    • STK315906
    • BBL016092
    • ST005604
    • BC004152
    • SY013425
    • AB0032889
    • 4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid (ACI)
    • FS-1381
    • ALBB-004712
    • DTXSID90336744
    • 4-bromo-1-methyl-1H-pyrazole-3-carboxylicacid
    • Z275170288
    • J-514563
    • MFCD00463988
    • 4-bromo-1-methyl-pyrazole-3-carboxylic acid
    • AE-641/00635034
    • 4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • CS-W000417
    • AKOS000304132
    • SCHEMBL1357926
    • AC-23546
    • SR-01000526173
    • DB-056803
    • EN300-83468
    • 4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid #
    • SR-01000526173-1
    • 84547-86-4
    • MDL： MFCD00463988
    • Inchi： 1S/C5H5BrN2O2/c1-8-2-3(6)4(7-8)5(9)10/h2H,1H3,(H,9,10)
    • InChI Key： LEEPGDCCHVRYHK-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Br)=CN(C)N=1)O

Computed Properties

  • Exact Mass: 203.95300
  • Monoisotopic Mass: 203.95344 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 205.01
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Density: 1.93
  • Melting Point: 211-213 ºC
  • Boiling Point: 347.4℃/760mmHg
  • Flash Point: 163.9 °C
  • PSA: 55.12000
  • LogP: 0.88080

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid Security Information

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
014539-250mg
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4 95%
250mg
 ￡20.00 2022-03-01
Fluorochem
014539-1g
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4 95%
1g
 ￡45.00 2022-03-01
Fluorochem
014539-5g
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4 95%
5g
 ￡167.00 2022-03-01
Fluorochem
014539-10g
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4 95%
10g
 ￡277.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019079-25g
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4
25g
 12175.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019079-5g
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4
5g
 4534.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019079-1g
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4
1g
 1235.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KL258-200mg
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4 95+%
200mg
 125.0CNY 2021-07-12
Chemenu
CM115574-1g
4-bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4 95+%
1g
 $76 2021-08-06
Chemenu
CM115574-5g
4-bromo-1-methyl-1H-pyrazole-3-carboxylic acid
 84547-86-4 95+%
5g
 $275 2021-08-06

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid Production Method

Production Method 1

25016-20-0 25016-20-0
84547-86-4 84547-86-4
Reaction Conditions
1.1 Reagents: Bromine
Reference
Dimethylpyrazole-based syntheses. V. Nitration of 4-halopyrazole-3- and 5-carboxylic acids
Manaev, Yu. A.; et al, Zhurnal Obshchei Khimii, 1982, 52(11), 2592-8

Production Method 2

211738-66-8 211738-66-8
84547-86-4 84547-86-4
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water
Reference
The synthesis of a new pyrazolylimidazolinone via 1,3-dipolar cycloaddition reaction of N-methyl sydnone with methyl propiolate
Jeon, Dong Ju; et al, Bulletin of the Korean Chemical Society, 1998, 19(7), 725-726

Production Method 3

5775-82-6 5775-82-6
84547-86-4 84547-86-4
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Dimethylpyrazole-based syntheses. V. Nitration of 4-halopyrazole-3- and 5-carboxylic acids
Manaev, Yu. A.; et al, Zhurnal Obshchei Khimii, 1982, 52(11), 2592-8

Production Method 4

17827-61-1 17827-61-1
84547-86-4 84547-86-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform
2.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water
Reference
The synthesis of a new pyrazolylimidazolinone via 1,3-dipolar cycloaddition reaction of N-methyl sydnone with methyl propiolate
Jeon, Dong Ju; et al, Bulletin of the Korean Chemical Society, 1998, 19(7), 725-726

Production Method 5

694-48-4 694-48-4
84547-86-4 84547-86-4
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
2.1 Reagents: Bromine
Reference
Dimethylpyrazole-based syntheses. V. Nitration of 4-halopyrazole-3- and 5-carboxylic acids
Manaev, Yu. A.; et al, Zhurnal Obshchei Khimii, 1982, 52(11), 2592-8

Production Method 6

6939-12-4 6939-12-4
922-67-8 922-67-8
84547-86-4 84547-86-4
Reaction Conditions
1.1 Solvents: Toluene
2.1 Reagents: N-Bromosuccinimide Solvents: Chloroform
3.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water
Reference
The synthesis of a new pyrazolylimidazolinone via 1,3-dipolar cycloaddition reaction of N-methyl sydnone with methyl propiolate
Jeon, Dong Ju; et al, Bulletin of the Korean Chemical Society, 1998, 19(7), 725-726

Production Method 7

84547-86-4 84547-86-4
84547-86-4 84547-86-4
25016-20-0 25016-20-0
Reaction Conditions
1.1 Solvents: Acetonitrile ,  Water ;  overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl ,  Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol ,  Water ;  15 h, 80 °C
Reference
Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis
Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid Raw materials

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid Preparation Products

4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid Related Literature

Related Categories

84547-86-4 (4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd